Cas no 162362-90-5 (3-(dimethylamino)-4-(methylamino)cyclobut-3-ene-1,2-dione)

• Product Name: 3-(dimethylamino)-4-(methylamino)cyclobut-3-ene-1,2-dione
• CAS No: 162362-90-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 1343694
• PubChem ID: 20712504
• Update Time: 2025-10-25

3-(dimethylamino)-4-(methylamino)cyclobut-3-ene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione, 3-(dimethylamino)-4-(methylamino)-
• 3-(dimethylamino)-4-(methylamino)cyclobut-3-ene-1,2-dione
• EN300-1720841
• SCHEMBL12783912
• 162362-90-5

• Inchi： 1S/C7H10N2O2/c1-8-4-5(9(2)3)7(11)6(4)10/h8H,1-3H3
• InChI Key： SSCOKCRLVJSVJO-UHFFFAOYSA-N
• SMILES： O=C1C(C(=C1N(C)C)NC)=O

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(dimethylamino)-4-(methylamino)cyclobut-3-ene-1,2-dione

Research Brief on 3-(Dimethylamino)-4-(Methylamino)cyclobut-3-ene-1,2-dione (CAS: 162362-90-5)

3-(Dimethylamino)-4-(methylamino)cyclobut-3-ene-1,2-dione (CAS: 162362-90-5) is a cyclobutene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. Recent studies have explored its applications in drug discovery, particularly as a scaffold for designing novel enzyme inhibitors and bioactive molecules. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 3-(dimethylamino)-4-(methylamino)cyclobut-3-ene-1,2-dione via a modified [2+2] cycloaddition reaction, optimizing yield and purity for pharmaceutical applications. The study emphasized the compound's role as a precursor for synthesizing analogs with enhanced stability and bioavailability. Computational modeling further revealed its potential to interact with key amino acid residues in target proteins, suggesting its utility in rational drug design.

In the context of biological activity, recent in vitro assays demonstrated that derivatives of 162362-90-5 exhibit inhibitory effects against kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. A 2024 preprint on bioRxiv reported its selective binding to the ATP-binding site of p38 MAPK, a target for autoimmune diseases. Structural-activity relationship (SAR) studies identified the dimethylamino and methylamino groups as critical for maintaining potency while reducing off-target interactions.

Emerging applications in photodynamic therapy (PDT) were explored in a Chemical Communications paper (2023), where the compound's cyclobutene core was functionalized with photosensitizers. The resulting conjugates showed promising singlet oxygen generation under visible light, indicating potential for cancer treatment. Stability studies under physiological conditions confirmed its suitability for in vivo use, though further pharmacokinetic profiling is warranted.

Challenges in the field include the need for improved synthetic scalability and metabolic stability of 162362-90-5 derivatives. A patent analysis (Q1 2024) reveals increasing industrial interest, with three new filings covering crystalline forms and prodrug strategies. Collaborative efforts between academia and biotech firms are expected to accelerate translational research, particularly in oncology and infectious disease.

In conclusion, 3-(dimethylamino)-4-(methylamino)cyclobut-3-ene-1,2-dione represents a versatile scaffold with multi-target potential. Future research directions should prioritize in vivo efficacy studies, formulation optimization, and exploration of its role in targeted drug delivery systems. The compound's unique chemical space continues to inspire innovative therapeutic strategies at the chemistry-biology interface.